Cas no 1554454-15-7 (5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid)

• Product Name: 5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid
• CAS No: 1554454-15-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5982027
• PubChem ID: 83873432
• Update Time: 2025-06-12

5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1554454-15-7
• EN300-6745367
• 5-(aminomethyl)-4-methylpyridine-2-carboxylic acid
• 5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid

• Inchi： 1S/C8H10N2O2/c1-5-2-7(8(11)12)10-4-6(5)3-9/h2,4H,3,9H2,1H3,(H,11,12)
• InChI Key： TYGUMCRQCXDYEE-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=C(C=N1)CN)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid

5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid (CAS No. 1554454-15-7): A Comprehensive Overview

5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid (CAS No. 1554454-15-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid consists of a pyridine ring with a carboxylic acid group at the 2-position, an amino group at the 5-position, and a methyl group at the 4-position. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies have demonstrated that 5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid can selectively target and induce apoptosis in cancer cells, making it a promising lead compound for cancer therapy.

In the realm of drug discovery, 5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid has been explored as a scaffold for the development of new drugs. Its structural flexibility allows for the introduction of various substituents to optimize its pharmacological profile. For example, modifications at the amino and carboxylic acid groups have led to compounds with enhanced potency and selectivity against specific targets. These derivatives have shown improved pharmacokinetic properties, such as increased solubility and reduced toxicity, which are crucial for their clinical translation.

The synthetic accessibility of 5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the condensation of 4-methylpyridine-2-carbaldehyde with an appropriate amine followed by oxidation to form the carboxylic acid. This approach not only simplifies the synthesis but also allows for easy functionalization, facilitating the preparation of diverse analogs for biological evaluation.

Beyond its direct therapeutic applications, 5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid has found utility as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its modular structure enables rapid library generation, which can be screened against multiple biological targets to identify hit compounds with desired activities. This approach has accelerated the discovery process and has led to the identification of several promising leads with potential therapeutic value.

In conclusion, 5-(Aminomethyl)-4-methylpyridine-2-carboxylic acid (CAS No. 1554454-15-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic accessibility and biological activities, make it an attractive candidate for further development. Ongoing research is expected to uncover additional applications and optimize its use in various therapeutic contexts.